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Compound of Interest

Compound Name: Isocalophyllic acid

Cat. No.: B1231181

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocalophyllic acid, a natural compound isolated from Calophyllum inophyllum, has garnered
interest for its potential therapeutic properties. This document provides detailed application
notes and experimental protocols to facilitate research into its mechanism of action. The
information presented herein is based on available scientific literature, primarily focusing on
studies conducted with a diastereomeric mixture of calophyllic acid and isocalophyllic acid. It
is crucial to note that the biological activities described may not be solely attributable to
Isocalophyllic acid and further investigation with the pure compound is warranted.

Data Presentation

Currently, specific quantitative data for the singular action of Isocalophyllic acid is limited in
publicly available literature. The following table summarizes the key findings for a
diastereomeric mixture of calophyllic acid and isocalophyllic acid.
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Parameter Observation Cell Line Reference
Pathway
Dose-dependent PI1-3-Kinase and
Glucose Uptake ] ] L6 myotubes [1]
stimulation ERK1/2
Increased to
GLUT4 Downstream of
) plasma L6 myotubes [1]
Translocation PI-3-K/ERK1/2
membrane
Increased
Protein phosphorylation PI1-3-Kinase and
) L6 myotubes [1]
Phosphorylation of AKT, AS160, ERK1/2
and ERK1/2

Signaling Pathways

The diastereomeric mixture of calophyllic acid and isocalophyllic acid has been shown to
stimulate glucose uptake in skeletal muscle cells by activating the Phosphatidylinositol-3-kinase
(PI-3-K) and Extracellular signal-regulated kinase 1/2 (ERK1/2) pathways[1]. The activation of
these pathways leads to the translocation of glucose transporter 4 (GLUT4) to the plasma
membrane, thereby facilitating glucose entry into the cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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